4-(2-Cyanoethyl)benzoic acid
Description
4-(2-Cyanoethyl)benzoic acid is a useful research compound. Its molecular formula is C10H9NO2 and its molecular weight is 175.18 g/mol. The purity is usually 95%.
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Properties
Molecular Formula |
C10H9NO2 |
|---|---|
Molecular Weight |
175.18 g/mol |
IUPAC Name |
4-(2-cyanoethyl)benzoic acid |
InChI |
InChI=1S/C10H9NO2/c11-7-1-2-8-3-5-9(6-4-8)10(12)13/h3-6H,1-2H2,(H,12,13) |
InChI Key |
XXVJLBYVAWMZLD-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC=C1CCC#N)C(=O)O |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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